1-(4-chlorobenzyl)-1H-pyrrole-2-carboxylic acid

• CAS No.: 149609-85-8
• Molecular Formula: C12H10ClNO2
• Molecular Weight: 235.66 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]pyrrole-2-carboxylic acid
• InChI: InChI=1S/C12H10ClNO2/c13-10-5-3-9(4-6-10)8-14-7-1-2-11(14)12(15)16/h1-7H,8H2,(H,15,16)
• InChI Key: QXXCWXCCYKEGPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)C(=O)O)CC2=CC=C(C=C2)Cl

Description

1-(4-chlorobenzyl)-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 1-(4-chlorobenzyl)-1H-pyrrole-2-carboxylate (550 mg, 2.203 mmol) was dissolved in ethanol (10 mL) and 7M aq. NaOH (8 mL). The reaction was stirred at 70° C. for 4 h and allowed to cool for 1 h. The ethanol was stripped by rotary evaporation until material began to precipitate, at which point the aqueous mixture was cooled in an ice bath and acidified with conc. HCl, which elicited further precipitation. The precipitate was collected over a filter and washed with a small amount of cold 1M HCl and dried under high vacuum to provide 375 mg of the title compound as a white, powdery solid.